Cas no 14310-22-6 (Benzene,1-chloro-4-(2-phenylethyl)-)

Benzene,1-chloro-4-(2-phenylethyl)- structure
14310-22-6 structure
Product Name:Benzene,1-chloro-4-(2-phenylethyl)-
CAS No:14310-22-6
MF:C14H13Cl
MW:216.706022977829
CID:192211
PubChem ID:223463
Update Time:2025-04-19

Benzene,1-chloro-4-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-chloro-4-(2-phenylethyl)-
    • 1-chloro-4-(2-phenylethyl)benzene
    • 1-(4-chlorophenyl)-2-phenylethane
    • 1-chloro-4-phenethylbenzene
    • 4-(chloromethyl)dibenzyl
    • 4-Chlor-bibenzyl
    • 4-chloro-4-phenethylbenzene
    • 4-chlorobibenzyl
    • 4-chloro-bibenzyl
    • AC1L5CKU
    • AC1Q3NSO
    • AR-1C2382
    • CTK4C3479
    • NSC11134
    • SureCN8196751
    • 14310-22-6
    • SCHEMBL8196751
    • DTXSID90279041
    • NSC-11134
    • Inchi: 1S/C14H13Cl/c15-14-10-8-13(9-11-14)7-6-12-4-2-1-3-5-12/h1-5,8-11H,6-7H2
    • InChI Key: WZTJFRVXSHGGEF-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 216.07069
  • Monoisotopic Mass: 216.071
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.111
  • Boiling Point: 289.9°C at 760 mmHg
  • Flash Point: 117.4°C
  • Refractive Index: 1.583
  • PSA: 0
  • LogP: 4.12520
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